Cas no 54615-31-5 (1,3,5-Cycloheptatriene, 7-(4-bromophenyl)-)

• Product Name: 1,3,5-Cycloheptatriene, 7-(4-bromophenyl)-
• CAS No: 54615-31-5
• MF: C₁₃H₁₁Br
• MW: 247.130442857742
• CID: 354099
• PubChem ID: 12317374
• Update Time: 2025-04-19

1,3,5-Cycloheptatriene, 7-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Cycloheptatriene, 7-(4-bromophenyl)-
• 7-(4-bromophenyl)cyclohepta-1,3,5-triene
• 54615-31-5
• DTXSID00487877
• SCHEMBL18931529

• Inchi： 1S/C13H11Br/c14-13-9-7-12(8-10-13)11-5-3-1-2-4-6-11/h1-11H
• InChI Key： BPQHKDPQZCVPFN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC=CC=C1

Computed Properties

• Exact Mass: 246.00443
• Monoisotopic Mass: 246.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes